1-(2-fluorophenyl)-N-(4-methylbenzyl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-[(4-methylphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-12-6-8-13(9-7-12)10-17-20(18,19)11-14-4-2-3-5-15(14)16/h2-9,17H,10-11H2,1H3
• InChI Key: MJJQAEIYPGTHIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)CC2=CC=CC=C2F
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

1-(2-fluorophenyl)-N-(4-methylbenzyl)methanesulfonamide is a useful research compound. Its molecular formula is C15H16FNO2S and its molecular weight is 293.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 293.08857809 g/mol and the complexity rating of the compound is 385. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Methodology Development

Iridium-catalyzed Regio- and Enantioselective Allylic Alkylation

A study by Liu et al. (2009) discusses the highly regio- and enantioselective allylic alkylation of fluorobis(phenylsulfonyl)methane (FBSM), yielding enantiopure fluorobis(phenylsulfonyl)methylated compounds. This method showcases the potential for creating monofluoro-methylated ibuprofen, demonstrating the compound's relevance in synthesizing pharmaceuticals with high optical purity (Liu et al., 2009).

New Routes to Vinyl Fluorides

McCarthy et al. (1990) developed a method using the carbanion of diethyl 1-fluoro-1-(phenylsulfonyl)methanephosphonate for the Horner-Wittig reaction with aldehydes and ketones. This process efficiently produces α-fluoro-α,β-unsaturated sulfones, highlighting innovative pathways to access vinyl fluoride structures from similar sulfone compounds (McCarthy et al., 1990).

Monofluoromethylation and Sulfonamide Synthesis

Perlow et al. (2007) reported practical syntheses of fluoro and sulfonamide derivatives, showing the versatility of sulfonamide chemistry in creating bioactive molecules. This underscores the utility of such compounds in medicinal chemistry and material sciences (Perlow et al., 2007).

Advanced Material and Molecular Design

Enantioselective Monofluoromethylation

Matsuzaki et al. (2013) achieved highly enantioselective addition of FBSM to vinylogous imines, using chiral ammonium salts derived from cinchona alkaloids. This showcases the potential for designing enantioselective reactions that are crucial for developing pharmaceuticals and advanced materials (Matsuzaki et al., 2013).

Photophysical Properties and Light Harvesting

The study by Mary et al. (2019) on aromatic halogen-substituted bioactive sulfonamidobenzoxazole compounds explores their potential light-harvesting properties. This research indicates the broader applications of similar compounds in developing new materials for energy capture and storage (Mary et al., 2019).